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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)phenol

Cat. No.: B074906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-(4-
Nitrophenylazo)phenol, a monoazo disperse dye, in textile dyeing processes. This document

outlines the dye's properties, detailed experimental protocols for its application on synthetic

fabrics like polyester and nylon, and methods for evaluating the dyeing performance.

Additionally, it addresses the environmental and toxicological considerations associated with

azo dyes.

Introduction
4-(4-Nitrophenylazo)phenol, also known as C.I. Disperse Yellow 3, is a synthetic organic

compound belonging to the azo class of dyes. Its chemical structure, characterized by an azo

group (-N=N-) connecting a nitrophenyl and a phenol group, makes it suitable for dyeing

hydrophobic fibers. As a disperse dye, it has low water solubility and is applied to synthetic

textiles from a fine aqueous dispersion. The dyeing process typically requires high

temperatures (around 130°C) or the use of a carrier to facilitate the diffusion of the dye

molecules into the polymer structure of the fibers. The dye is held within the fiber by non-ionic

forces, such as van der Waals forces and hydrogen bonds.

Quantitative Data Presentation
While specific quantitative performance data for 4-(4-Nitrophenylazo)phenol is not extensively

available in publicly accessible literature, the following tables present typical performance
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characteristics for monoazo disperse dyes of this class on polyester and nylon fabrics. These

values serve as a benchmark for evaluating the dyeing performance.

Table 1: Typical Dyeing Performance of Monoazo Disperse Dyes on Polyester and Nylon

Parameter Polyester Nylon Typical Method

Color Strength (K/S) 15 - 25 10 - 20
High-Temperature

Exhaust

Exhaustion (%) 85 - 95% 80 - 90%
High-Temperature

Exhaust

Fixation (%) 90 - 98% 85 - 95%
High-Temperature

Exhaust

K/S values are dependent on the depth of shade. Higher values indicate greater color strength.

Table 2: Typical Fastness Properties of Monoazo Disperse Dyes on Polyester (ISO/AATCC

Standards)

Fastness Property Grey Scale Rating (1-5) Standard Test Method

Washing Fastness (Color

Change)
4-5 ISO 105-C06

Washing Fastness (Staining) 4 ISO 105-C06

Rubbing Fastness (Dry) 4-5 AATCC Test Method 8

Rubbing Fastness (Wet) 3-4 AATCC Test Method 8

Light Fastness (Blue Wool

Scale)
5-6 ISO 105-B02

Perspiration Fastness (Acidic

& Alkaline)
4 ISO 105-E04

A higher rating indicates better fastness performance.
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Experimental Protocols
The following are detailed methodologies for the application of 4-(4-Nitrophenylazo)phenol on

polyester and nylon fabrics and the subsequent evaluation of the dyeing.

High-Temperature Exhaust Dyeing of Polyester
This method is suitable for achieving good dye penetration and fastness on polyester fibers.

Materials and Equipment:

100% Polyester fabric

4-(4-Nitrophenylazo)phenol dye

Dispersing agent (e.g., sodium lignosulfonate)

Acetic acid (to adjust pH)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

Non-ionic detergent

High-temperature dyeing machine (e.g., laboratory-scale jet or beaker dyer)

Spectrophotometer for color measurement

Launder-Ometer, Crockmeter, and Light Fastness Tester

Protocol:

Fabric Preparation (Scouring):

Prepare a scouring bath with 1-2 g/L of a non-ionic detergent and 1 g/L of sodium

carbonate.

Treat the polyester fabric in this bath at 60-70°C for 20-30 minutes with a liquor ratio of

1:20.
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Rinse the fabric thoroughly with hot and then cold water.

Dye Bath Preparation:

Prepare a paste of the required amount of 4-(4-Nitrophenylazo)phenol (e.g., 1% on

weight of fabric, owf) with an equal amount of dispersing agent.

Add hot water (40-50°C) to the paste to form a fine dispersion.

Fill the dyeing vessel with water to the desired liquor ratio (e.g., 1:10).

Add the dye dispersion to the bath.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dyeing Procedure:

Introduce the scoured polyester fabric into the dye bath at 60°C.

Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.

Maintain the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.

Cool the dye bath down to 70°C at a rate of 2.0-2.5°C per minute.

Rinse the dyed fabric.

Reduction Clearing (After-treatment):

Prepare a fresh bath containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1

g/L non-ionic detergent.

Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes to remove unfixed

surface dye.

Rinse the fabric with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L).
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Finally, rinse with cold water and dry.

Carrier Dyeing of Polyester (Alternative Method)
This method is used when high-temperature equipment is not available and allows dyeing at or

near the boil (95-100°C).

Materials:

In addition to the materials for high-temperature dyeing, a suitable carrier (e.g., o-

phenylphenol or methylnaphthalene based) is required.

Protocol:

Fabric and Dye Bath Preparation:

Follow the same procedure as for high-temperature dyeing for fabric scouring and dye

dispersion preparation.

Add the emulsified carrier (2-5 g/L) to the dye bath.

Dyeing Procedure:

Introduce the fabric into the dye bath at 60°C.

Raise the temperature to the boil (98-100°C) at a rate of 2°C per minute.

Maintain at the boil for 60-90 minutes.

Cool the bath, rinse the fabric, and proceed with reduction clearing as described above.

Dyeing of Nylon Fabric
Nylon can be dyed with disperse dyes, typically at lower temperatures than polyester.

Protocol:

Fabric and Dye Bath Preparation:
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Scour the nylon fabric as described for polyester.

Prepare the dye bath with the dispersed dye and a dispersing agent.

Adjust the pH to 5-6 with acetic acid.

Dyeing Procedure:

Introduce the nylon fabric at 40°C.

Raise the temperature to 100°C at a rate of 1.5-2.0°C per minute.

Hold at this temperature for 45-60 minutes.

Cool the bath, rinse the fabric, and perform a mild after-treatment with a non-ionic

detergent at 60°C for 15 minutes.

Fastness Testing Protocols
3.4.1. Color Fastness to Washing (ISO 105-C06):

A 10 cm x 4 cm specimen of the dyed fabric is sewn together with a multi-fiber test fabric.

The composite specimen is placed in a stainless steel container with a specified number of

steel balls, a solution of ECE reference detergent, and sodium perborate.[1][2]

The container is agitated in a Launder-Ometer at a specified temperature (e.g., 60°C) for a

set duration (e.g., 30 minutes).[2]

The specimen is then rinsed and dried.

The change in color of the dyed specimen and the staining of the adjacent multi-fiber fabric

are assessed using the Grey Scale.[1][2]

3.4.2. Color Fastness to Rubbing (AATCC Test Method 8):

A specimen of the dyed fabric is mounted on the base of a Crockmeter.

A square of standard white cotton test cloth is mounted on the rubbing finger.
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The finger is moved back and forth across the specimen for a set number of cycles (typically

10) with a specified pressure.[3][4]

This is performed under both dry and wet conditions (the white cloth is wetted to a specific

moisture content for the wet test).[3]

The amount of color transferred to the white cloth is assessed using the Grey Scale for

Staining or the Chromatic Transference Scale.[3][5]

3.4.3. Color Fastness to Light (ISO 105-B02):

A specimen of the dyed fabric is exposed to a controlled artificial light source (Xenon arc

lamp) that simulates natural daylight.[6][7][8]

Simultaneously, a set of blue wool standards with known lightfastness ratings are exposed.

[7][9]

The fading of the test specimen is compared to the fading of the blue wool standards.[7][8]

The lightfastness rating is the number of the blue wool standard that shows a similar degree

of fading.[7]

Diagrams
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Caption: Experimental workflow for textile dyeing with 4-(4-Nitrophenylazo)phenol.
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Caption: Environmental/toxicological pathway of 4-(4-Nitrophenylazo)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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